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Compound of Interest

Compound Name: 3-(Diethylamino)propanamide

An In-Depth Technical Guide to 3-(Diethylamino)propanamide

Abstract: 3-(Diethylamino)propanamide (CAS No. 3813-27-2) is a versatile bifunctional
molecule featuring a tertiary amine and a primary amide. This unique combination makes it a
valuable intermediate in diverse fields, from pharmaceutical development to polymer science.
This technical guide provides an in-depth review of its physicochemical properties, a detailed
synthesis protocol via Michael addition, and a comprehensive overview of its applications. We
explore its role as a foundational scaffold for bioactive molecules, its function as a mild base
catalyst in organic synthesis, and its utility in materials science. This document is intended for
researchers, chemists, and drug development professionals seeking a thorough understanding
of this compound's synthesis, characterization, and practical utility.

Introduction

3-(Diethylamino)propanamide is a short-chain aliphatic amide that possesses both a
nucleophilic tertiary amine and a hydrogen-bond-donating primary amide group.[1] This
amphoteric character—acting as a weak base and a hydrogen-bond acceptor/donor—
underpins its utility as a versatile building block in synthetic chemistry.[1] While not an active
pharmaceutical ingredient (API) itself, it serves as a critical precursor and intermediate in the
synthesis of more complex molecules.[2] Its structure allows for derivatization at multiple sites,
enabling chemists to fine-tune properties such as solubility, basicity, and metabolic stability in
target compounds.[1] Notably, it is listed as a known impurity in the production of
Metoclopramide, an widely used antiemetic drug, making its synthesis and characterization of
significant interest to pharmaceutical quality control and regulatory professionals.[3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3052048?utm_src=pdf-interest
https://www.benchchem.com/product/b3052048?utm_src=pdf-body
https://www.benchchem.com/product/b3052048?utm_src=pdf-body
https://www.benchchem.com/product/b3052048?utm_src=pdf-body
https://www.bocsci.com/3-diethylamino-propanamide-cas-3813-27-2-item-88490.html
https://www.bocsci.com/3-diethylamino-propanamide-cas-3813-27-2-item-88490.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6107237.htm
https://www.bocsci.com/3-diethylamino-propanamide-cas-3813-27-2-item-88490.html
https://pubchem.ncbi.nlm.nih.gov/compound/Metoclopramide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3052048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

The compound is typically a colorless to light yellow liquid or a white to off-white low-melting
solid.[1] It is characterized by moderate polarity and is soluble in water, alcohols, and various
organic solvents.[1] A summary of its key properties is presented in Table 1.

Table 1: Physicochemical Properties of 3-(Diethylamino)propanamide

Property Value Source(s)
CAS Number 3813-27-2 [4]
Molecular Formula C7H16N20 [4]
Molecular Weight 144.21 g/mol [2]

White to off-white solid or
Appearance _ o [1][2]
colorless to light yellow liquid

. . 126-130 °C @ 0.9-1.25 Torr
Boiling Point [21[4]
(154-157 °C @ 8 Torr)

Density 0.947 £ 0.06 g/cm? (Predicted) [2]
pKa 16.37 + 0.40 (Predicted) [2]
IUPAC Name 3-(diethylamino)propanamide [4]

3-(Diethylamino)propionamide,
Synonyms N3,N3-Diethyl-3-alaninamide, [4]

Metoclopramide Impurity 9

Synthesis and Characterization

The most direct and industrially relevant method for synthesizing 3-
(diethylamino)propanamide is the aza-Michael addition of diethylamine to acrylamide. This
reaction is efficient and leverages readily available starting materials.

Primary Synthetic Route: Aza-Michael Addition
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The synthesis proceeds via the conjugate addition of the secondary amine (diethylamine) to
the electron-deficient alkene of acrylamide. The lone pair of the nitrogen atom in diethylamine
acts as a nucleophile, attacking the [3-carbon of the acrylamide. This reaction is typically
performed neat or in a suitable solvent and can often proceed without a catalyst, although mild
heating or a base can be used to accelerate the process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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